Cas no 890937-88-9 (1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 890937-88-9
• MF: C₂₀H₁₈ClN₅O₂
• MW: 395.842222690582
• CID: 6270637
• PubChem ID: 16034009
• Update Time: 2025-10-15

1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine
• 890937-88-9
• CHEMBL1552005
• BRD-K45581838-001-01-7
• K405-3480
• F1886-0752
• AKOS002328021
• 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• NCGC00139249-01
• 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-amine
• HMS1911K22

• Inchi： 1S/C20H18ClN5O2/c1-12-4-5-13(21)8-16(12)26-20-15(10-24-26)19(22-11-23-20)25-14-6-7-17(27-2)18(9-14)28-3/h4-11H,1-3H3,(H,22,23,25)
• InChI Key： PBYCWERISWKPHV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1C2C(C=N1)=C(N=CN=2)NC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 395.1149025g/mol
• Monoisotopic Mass: 395.1149025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 515
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 74.1Ų

Additional information on 1-(5-chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-88-9)

1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-88-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrazolo[3,4-d]pyrimidine family, a class of molecules known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development.

The molecular structure of 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine features a chloro-methylphenyl group and a dimethoxyphenyl moiety, which contribute to its unique physicochemical properties. These structural attributes make it a promising candidate for targeting specific biological pathways. Recent studies have explored its role as a kinase inhibitor, particularly in the context of oncology and inflammatory diseases, aligning with current trends in precision medicine.

One of the most frequently searched questions about this compound is: "What are the potential therapeutic applications of 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine?" Preliminary research suggests that it may exhibit inhibitory effects on certain protein kinases, making it relevant for conditions like cancer and autoimmune disorders. Its pyrazolo[3,4-d]pyrimidine core is structurally similar to other kinase inhibitors, such as those targeting JAK or BTK, which are hot topics in drug development.

From a synthetic chemistry perspective, the preparation of 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine involves multi-step organic reactions, including condensation and cyclization processes. The CAS No. 890937-88-9 serves as a unique identifier for this compound in chemical databases, facilitating its procurement and research. Laboratories focusing on medicinal chemistry or high-throughput screening often seek this compound for its potential in hit-to-lead optimization.

In the context of market dynamics, the demand for pyrazolo[3,4-d]pyrimidine derivatives has risen due to their versatility in drug design. Companies specializing in custom synthesis or pharmaceutical intermediates frequently list this compound in their portfolios. Researchers looking for kinase inhibitor libraries or small molecule modulators may find CAS No. 890937-88-9 particularly valuable for their projects.

Another trending topic related to this compound is its structure-activity relationship (SAR). Scientists are keen to understand how modifications to the chloro-methylphenyl or dimethoxyphenyl groups affect its biological activity. Such insights are critical for optimizing drug candidates, especially in competitive fields like oncology therapeutics and immunomodulation.

For those handling 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine, proper storage and handling are essential to maintain its stability. The compound should be stored in a cool, dry environment, protected from light and moisture. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify its purity and identity, ensuring reliable results in downstream applications.

In summary, 1-(5-Chloro-2-methylphenyl)-N-(3,4-dimethoxyphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 890937-88-9) represents a compelling area of research in modern drug discovery. Its structural features and potential biological activities align with current interests in targeted therapy and kinase inhibition. As the scientific community continues to explore its applications, this compound is poised to play a significant role in advancing pharmaceutical innovation.